Cas no 2089245-25-8 ([1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol)

• Product Name: [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol
• CAS No: 2089245-25-8
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5254498
• Update Time: 2025-06-14

[1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• rac-{1-[(3R,4S)-4-aminooxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol
• [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol
• 1H-1,2,3-Triazole-4-methanol, 1-[(3R,4S)-4-aminotetrahydro-3-furanyl]-

• Inchi： 1S/C7H12N4O2/c8-6-3-13-4-7(6)11-1-5(2-12)9-10-11/h1,6-7,12H,2-4,8H2/t6-,7+/m1/s1
• InChI Key： LSHPGEKVXGRIML-RQJHMYQMSA-N
• SMILES： O1C[C@H]([C@H](C1)N1C=C(CO)N=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• XLogP3: -2.4
• Topological Polar Surface Area: 86.2

Additional information on [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol

Comprehensive Overview of [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol (CAS No. 2089245-25-8)

The compound [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol (CAS No. 2089245-25-8) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the aminooxolan and triazolylmethanol moieties, make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol has surged, driven by advancements in precision medicine and biologics. This compound's chiral centers and hydrogen-bonding capabilities render it a promising candidate for modulating protein-protein interactions, a hot topic in cancer research and immunotherapy. Its CAS No. 2089245-25-8 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed aspects of [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol is its synthetic versatility. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This adaptability aligns with the current trend in fragment-based drug design, where small molecules like this are used as building blocks for larger, more complex therapeutics.

The compound's stereochemistry (notably the 3R,4S configuration) is another focal point for researchers. Stereoselective synthesis and enantiomeric purity are critical in drug development, as they directly influence a molecule's bioavailability and efficacy. CAS No. 2089245-25-8 is often referenced in studies exploring asymmetric catalysis and chiral auxiliaries, highlighting its role in advancing synthetic methodologies.

From a commercial perspective, [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol is gaining traction in the fine chemicals market. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial labs. Its CAS No. 2089245-25-8 is often associated with keywords like high-purity intermediates and custom synthesis, reflecting its utility in bespoke research projects.

In conclusion, [1-[(3R,4S)-4-aminooxolan-3-yl]triazol-4-yl]methanol (CAS No. 2089245-25-8) represents a compelling example of modern chemical innovation. Its multifaceted applications, from drug discovery to materials science, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the evolving landscape of bioactive molecules.